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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

2-tert-Butyl-6-methylaniline
13117-94-7

B076606

Get Quote

The defining characteristic of 2-tert-Butyl-6-methylaniline is the presence of two different alkyl
groups positioned ortho to the amino functionality. This arrangement imparts significant steric
shielding to the nitrogen atom and the adjacent aromatic positions, fundamentally governing

the molecule's physical and chemical properties.
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Caption: Key structural features of 2-tert-Butyl-6-methylaniline.
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A guantitative summary of its key properties is essential for experimental design and
application.

Table 1: Physicochemical Properties of 2-tert-Butyl-6-methylaniline

Property Value Source(s)
CAS Number 13117-94-7 [1][21[3]
Molecular Formula C11H17N [11[2][3]
Molecular Weight 163.26 g/mol [1112][3]
Appearance Pale yellow liquid [4]

Boiling Point 231 °C at 760 mmHg

Density 0.968 g/cm? at 25 °C

Refractive Index 1.54 [4]
Solubility Insoluble in water; soluble in

common organic solvents.

The steric hindrance imposed by the ortho substituents significantly reduces the basicity of the
amino group compared to aniline. This is because the bulky groups impede the solvation of the
conjugate acid (the anilinium ion), destabilizing it and shifting the equilibrium away from
protonation.

Spectroscopic Characterization

Unambiguous identification of 2-tert-Butyl-6-methylaniline relies on a combination of
spectroscopic techniques.

¢ H NMR Spectroscopy: The proton NMR spectrum is highly diagnostic. It will feature a sharp
singlet at approximately 1.4 ppm integrating to 9 protons (the tert-butyl group), a singlet
around 2.2 ppm for the 3 methyl protons, and a broad singlet for the 2 amine protons (NH2),
the chemical shift of which is concentration-dependent and will exchange with D20. The
three aromatic protons will appear as a multiplet in the aromatic region (approx. 6.6-7.2

ppm).
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e 13C NMR Spectroscopy: The carbon spectrum will show distinct signals for all 11 carbon
atoms, including the characteristic quaternary carbon of the tert-butyl group and the three
equivalent methyl carbons of that group.

« Infrared (IR) Spectroscopy: The IR spectrum provides key functional group information. A
characteristic doublet of N-H stretching bands for the primary amine will be observed in the
3300-3500 cm~1 region. C-H stretching from the alkyl and aromatic moieties will appear just
below and above 3000 cm~1, respectively.[2]

e Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion
(M*) peak at m/z = 163. The base peak is typically observed at m/z = 148, corresponding to
the loss of a methyl radical ([M-15]*), a characteristic fragmentation pattern for tert-butyl
groups.[5]

Chemical Reactivity: A Study in Steric Influence

The reactivity of 2-tert-Butyl-6-methylaniline is a direct consequence of its sterically
encumbered nature. This feature can be exploited to achieve high selectivity in various
transformations.

Electrophilic Aromatic Substitution

The amino group is a strong activating, ortho, para-director. However, with both ortho positions
blocked, electrophilic attack is overwhelmingly directed to the para position (C4). This makes
the molecule an excellent substrate for regioselective para-functionalization.
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Caption: Regioselectivity in Electrophilic Aromatic Substitution (EAS).

N-Functionalization Reactions

Direct alkylation or acylation at the nitrogen center is significantly retarded due to steric
hindrance. This low reactivity can be advantageous, preventing unwanted side reactions in
complex syntheses. When N-functionalization is desired, forcing conditions, such as the use of
highly reactive electrophiles or initial deprotonation with a strong base (e.g., n-butyllithium) to
form the more nucleophilic anilide, are typically required.[6]

Applications in Ligand Synthesis

The most prominent application of this and related hindered anilines is in the synthesis of bulky

ligands for transition-metal catalysis. The steric bulk can create a specific coordination pocket
around the metal center, enhancing catalytic selectivity (e.g., enantioselectivity or

regioselectivity) and often increasing catalyst stability by preventing bimolecular decomposition
pathways.[7]
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Recommended Synthetic Protocol: Friedel-Crafts
Alkylation

A reliable method for the laboratory-scale synthesis of 2-tert-Butyl-6-methylaniline is the
Friedel-Crafts alkylation of m-toluidine using tert-butyl chloride and a Lewis acid catalyst.[8][9]

Causality of Experimental Choices:

o Lewis Acid (AICIs): Aluminum chloride is used to generate the highly electrophilic tert-butyl
carbocation from tert-butyl chloride, which is necessary to overcome the activation barrier for
electrophilic aromatic substitution.[9][10]

e Solvent (Dichloromethane): An inert solvent like DCM is used to dissolve the reactants
without participating in the reaction.

o Low Temperature: The initial reaction is conducted at low temperature (0-5 °C) to control the
exothermic reaction rate and minimize potential side reactions.[11]

o Aqueous Workup: The reaction is quenched with ice/water to destroy the catalyst and
protonate the product, followed by basification to deprotonate the anilinium salt, allowing for
extraction into an organic solvent.

Step-by-Step Methodology
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1. Setup & Cooling
- Dissolve m-toluidine in DCM
- Cool to 0°C in an ice bath

'

2. Catalyst Addition
- Add AICls portion-wise
- Maintain T < 10°C

'

3. Alkylation
- Add tert-butyl chloride dropwise
- Stir and allow to warm to RT

'

4. Reaction Quench
- Slowly pour mixture onto ice
- Neutralize with ag. NaHCOs

l

5. Extraction & Isolation
- Extract with ethyl acetate
- Wash, dry, and concentrate

'

6. Purification
- Column chromatography (Silica gel)
- Elute with Hexanes/EtOAc gradient

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-6-methylaniline
https://webbook.nist.gov/cgi/inchi?ID=C13117947&Mask=80
https://www.scbt.com/p/2-tert-butyl-6-methylaniline-13117-94-7
https://labproinc.com/products/2-tert-butyl-6-methylaniline-5ml-m0763-5ml
https://webbook.nist.gov/cgi/inchi?ID=C13117947&Mask=200
https://www.benchchem.com/product/b1597436
https://www.smolecule.com/products/s1839028
https://www.ocf.berkeley.edu/~jmlvll/lab-reports/friedelCrafts/friedelCrafts.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.03%3A_Alkylation_and_Acylation_of_Aromatic_Rings_-_The_Friedel-Crafts_Reaction
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/5_FC.pdf
https://pdf.benchchem.com/56/Application_Notes_and_Protocols_for_Friedel_Crafts_Alkylation_using_tert_Butyl_Chloride.pdf
https://www.benchchem.com/product/b076606/docs#core-molecular-structure-and-physicochemical-profile
https://www.benchchem.com/product/b076606/docs#core-molecular-structure-and-physicochemical-profile
https://www.benchchem.com/product/b076606/docs#core-molecular-structure-and-physicochemical-profile
https://www.benchchem.com/product/b076606/docs#core-molecular-structure-and-physicochemical-profile
https://www.benchchem.com/product/b076606?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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